Cas no 2090932-84-4 ((2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2090932-84-4
• MF: C₉H₁₂BrFN₂OS
• MW: 295.171783447266
• CID: 5238901
• Update Time: 2025-05-27

(2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone

• Inchi： 1S/C9H12BrFN2OS/c1-5(2)15(13,14)8-4-6(10)3-7(11)9(8)12/h3-5,13H,12H2,1-2H3
• InChI Key： JDIJYDWUDHDTQR-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C(N)=C(F)C=C(Br)C=1)=N

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 350.5±52.0 °C(Predicted)

Additional information on (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone

Comprehensive Analysis of (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS No. 2090932-84-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS No. 2090932-84-4) has garnered significant attention due to its unique structural properties and potential applications. This sulfoximine derivative is characterized by its amino, bromo, and fluoro functional groups, which contribute to its reactivity and versatility in synthetic pathways. Researchers are particularly interested in its role as a building block for drug discovery and material science.

The molecular structure of 2090932-84-4 features a lambda6-sulfanone core, a relatively rare motif in organic chemistry that offers intriguing possibilities for catalysis and ligand design. The presence of both electron-withdrawing (bromo and fluoro) and electron-donating (amino) groups on the aromatic ring creates a balanced electronic environment, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This duality is a hot topic in modern medicinal chemistry, as it aligns with the growing demand for multifunctional scaffolds.

Recent trends in AI-driven drug discovery have highlighted the importance of highly functionalized aromatic compounds like 2090932-84-4. Computational studies suggest that its three-dimensional geometry and hydrogen-bonding capacity could enhance binding affinity in protein-ligand interactions, a key focus area for oncology and CNS drug development. Moreover, the compound’s halogenated nature aligns with the pharmaceutical industry’s emphasis on metabolic stability and bioavailability optimization.

From a green chemistry perspective, the synthesis of (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone presents opportunities for atom-economical and solvent-free methodologies. Innovations in microwave-assisted synthesis and flow chemistry could further streamline its production, addressing the industry’s push toward sustainable manufacturing. These aspects resonate with current searches for eco-friendly synthetic routes and cost-effective scale-up strategies.

In material science, the compound’s sulfoximine moiety has potential applications in organic electronics and polymer modification. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis is another area of exploration, coinciding with the rising interest in enantioselective synthesis. Questions frequently searched in academic forums, such as "sulfoximines in catalysis" or "halogenated aromatics in drug design", underscore the relevance of this compound.

Analytical characterization of CAS No. 2090932-84-4 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying its regiochemical purity and stereochemical integrity, which are essential for regulatory compliance in preclinical research. The compound’s stability under physiological conditions is also a recurring topic in pharmacokinetic studies.

In summary, (2-amino-5-bromo-3-fluorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone represents a compelling case study at the intersection of cutting-edge chemistry and applied sciences. Its multifaceted utility—from small-molecule therapeutics to advanced materials—positions it as a compound of enduring interest. As research continues to uncover its full potential, this sulfoximine derivative is poised to remain a highly searched and discussed entity in scientific literature and patent filings.